5-(2-Carboxyphenyl)nicotinic acid

• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 5-(2-carboxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c15-12(16)9-5-8(6-14-7-9)10-3-1-2-4-11(10)13(17)18/h1-7H,(H,15,16)(H,17,18)
• InChI Key: ORPRULFZPAZQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CN=C2)C(=O)O)C(=O)O
• CAS No.: 1263377-28-1

Description

5-(2-Carboxyphenyl)nicotinic acid is an organic compound with the molecular formula C13H9NO4 It is a derivative of nicotinic acid, featuring a carboxyphenyl group attached to the nicotinic acid structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Carboxyphenyl)nicotinic acid typically involves the reaction of 2-carboxybenzaldehyde with nicotinic acid under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, followed by purification steps to isolate the desired product .

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through the oxidation of 5-ethyl-2-methylpyridine with nitric acid. This method is efficient but generates nitrous oxide as a by-product, which poses environmental challenges .

Chemical Reactions Analysis

Types of Reactions

5-(2-Carboxyphenyl)nicotinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the carboxyl groups.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Nitric acid is commonly used as an oxidizing agent.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often employed.

Substitution: Halogenating agents and nucleophiles are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted nicotinic acids and their derivatives, which can be further utilized in different applications .

Scientific Research Applications

5-(2-Carboxyphenyl)nicotinic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.

Biology: The compound is studied for its potential role in biological systems and its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug delivery systems.

Industry: It is used in the development of advanced materials with specific properties, such as high porosity and large surface area.

Comparison with Similar Compounds

Similar Compounds

5-(4-Carboxyphenyl)nicotinic acid: This compound has a similar structure but with the carboxyphenyl group attached at a different position on the nicotinic acid ring.

5-(4-Carboxyphenoxy)nicotinic acid: Another related compound with an additional oxygen atom in the structure, used in the synthesis of luminescent materials.

Uniqueness

Its ability to form stable complexes with metal ions and its role in the synthesis of advanced materials highlight its importance in scientific research .